Cas no 3922-01-8 (2-Pyrrolidinone,1-[4-(1-pyrrolidinyl)phenyl]-)
3922-01-8 structure
Product Name:2-Pyrrolidinone,1-[4-(1-pyrrolidinyl)phenyl]-
CAS No:3922-01-8
MF:C14H18N2O
MW:230.305523395538
CID:320190
PubChem ID:199273
Update Time:2025-04-19
2-Pyrrolidinone,1-[4-(1-pyrrolidinyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrrolidinone,1-[4-(1-pyrrolidinyl)phenyl]-
- 2-Pyrrolidinone, 1-(p-(1-pyrrolidinyl)phenyl)-
- DTXSID80192477
- 1-(p-(1-Pyrrolidinyl)phenyl)-2-pyrrolidone
- 3922-01-8
-
- Inchi: 1S/C14H18N2O/c17-14-4-3-11-16(14)13-7-5-12(6-8-13)15-9-1-2-10-15/h5-8H,1-4,9-11H2
- InChI Key: SKFUVOABCYRJEJ-UHFFFAOYSA-N
- SMILES: O=C1CCCN1C1C=CC(=CC=1)N1CCCC1
Computed Properties
- Exact Mass: 230.14204
- Monoisotopic Mass: 230.142
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 23.6Ų
Experimental Properties
- Density: 1.181
- Boiling Point: 485.4°C at 760 mmHg
- Flash Point: 239.6°C
- Refractive Index: 1.6
- PSA: 23.55
2-Pyrrolidinone,1-[4-(1-pyrrolidinyl)phenyl]- Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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